1,3-Cyclohexanediamine Hydrochloride: A Technical Guide to Identity, Synthesis, and Medicinal Applications
1,3-Cyclohexanediamine Hydrochloride: A Technical Guide to Identity, Synthesis, and Medicinal Applications
Topic: 1,3-Cyclohexanediamine hydrochloride CAS number Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals.
Abstract
1,3-Cyclohexanediamine (1,3-DACH) and its hydrochloride salts represent a critical scaffold in medicinal chemistry, particularly in the development of platinum-based antineoplastics and kinase inhibitors. However, the commercial availability of various stereoisomers (cis/trans) and salt forms (mono-/dihydrochloride) often leads to ambiguity in Chemical Abstracts Service (CAS) registry identification. This guide provides a definitive reference for the chemical identity of 1,3-cyclohexanediamine hydrochloride, details its industrial and laboratory-scale synthesis, and analyzes its utility as a pharmacophore in modern drug design.
Part 1: Chemical Identity & CAS Registry Resolution
The primary source of confusion for researchers lies in the stereochemistry and stoichiometry of the salt. 1,3-Cyclohexanediamine exists as geometric isomers (cis and trans), and the hydrochloride salt can exist as a monohydrochloride or, more commonly, a dihydrochloride.
Definitive CAS Number Reference Table
| Chemical Entity | Stereochemistry | Stoichiometry | CAS Registry Number | Physical Form |
| 1,3-Cyclohexanediamine (Free Base) | Mixture (cis/trans) | N/A | 3385-21-5 | Liquid |
| 1,3-Cyclohexanediamine (Free Base) | cis | N/A | 2279-99-4 | Liquid |
| 1,3-Cyclohexanediamine (Free Base) | trans | N/A | 26883-70-5 | Liquid |
| 1,3-Cyclohexanediamine Dihydrochloride | cis | 2 HCl | 498532-32-4 | Solid (Crystalline) |
| 1,3-Cyclohexanediamine Hydrochloride | cis | x HCl (likely mono) | 28294-92-0 | Solid |
| 1,3-Cyclohexanediamine Dihydrochloride | trans | 2 HCl | Not widely assigned | Solid |
Critical Note for Procurement: When ordering for biological assays, the dihydrochloride (CAS 498532-32-4) is the preferred form due to its superior water solubility and stability compared to the hygroscopic free base. Ensure the stereochemistry (cis vs. trans) matches your pharmacophore requirements, as the biological activity often differs drastically between isomers.
Part 2: Physicochemical Properties[2]
Understanding the physical behavior of the salt versus the free base is essential for formulation and handling.
| Property | 1,3-Cyclohexanediamine (Free Base) | cis-1,3-Cyclohexanediamine Dihydrochloride |
| Molecular Weight | 114.19 g/mol | 187.11 g/mol |
| Appearance | Colorless to pale yellow liquid | White to off-white crystalline powder |
| Boiling Point | 194°C (at 760 mmHg) | N/A (Salt degrades before boiling) |
| Melting Point | N/A (Liquid at RT) | >300°C (Decomposes) |
| Solubility | Miscible in water, ethanol, organic solvents | Highly soluble in water; insoluble in non-polar organics |
| pKa | ~10.5 (Primary amine) | N/A |
| Stability | Air-sensitive (absorbs CO₂); Hygroscopic | Stable solid; Non-hygroscopic if pure |
Part 3: Synthesis & Manufacturing Protocols
The synthesis of 1,3-cyclohexanediamine hydrochloride generally proceeds via the catalytic hydrogenation of m-phenylenediamine, followed by salt formation.[1]
Workflow Visualization
The following diagram illustrates the industrial route (Route A) and an alternative laboratory route (Route B) for stereoselective synthesis.
Figure 1: Synthetic pathways for 1,3-Cyclohexanediamine Dihydrochloride. Route A is common for bulk production; Route B offers higher stereocontrol.
Detailed Protocol: Preparation of cis-1,3-Cyclohexanediamine Dihydrochloride
1. Catalytic Hydrogenation (Route A optimized for Lab Scale):
-
Reagents: m-Phenylenediamine (100 mmol), Ruthenium on Alumina (5% Ru, 2 g), Isopropanol (150 mL).
-
Conditions: Autoclave at 130°C under 80 bar H₂ pressure for 12 hours.
-
Workup: Filter catalyst. The filtrate contains a mixture of cis and trans isomers (typically 70:30 to 90:10 ratio depending on catalyst).
2. Isomer Separation (Critical Step):
-
The cis isomer is often desired for metal chelation. Separation can be achieved via selective crystallization of tartrate salts or by distillation (though boiling points are close).
-
Note: For high-purity applications, starting with the Resorcinol/Oximation route (Route B in diagram) yields predominantly the cis isomer, bypassing difficult separations.
3. Salt Formation:
-
Step 1: Dissolve the purified cis-1,3-cyclohexanediamine free base in absolute ethanol (5 mL/g of amine).
-
Step 2: Cool the solution to 0°C in an ice bath.
-
Step 3: Add concentrated HCl (37%) or HCl gas dissolved in ethanol dropwise until pH < 2.
-
Step 4: A white precipitate will form immediately. Stir for 30 minutes.
-
Step 5: Filter the solid, wash with cold acetone (to remove excess acid and impurities), and dry under vacuum at 40°C.
-
Yield: Quantitative conversion to the dihydrochloride.
Part 4: Applications in Drug Development
The 1,3-cyclohexanediamine scaffold is a versatile "spacer" in medicinal chemistry. Its rigidity, compared to linear diamines (like ethylenediamine), reduces the entropic cost of binding to biological targets.
Platinum-Based Anticancer Agents ("Kiteplatin" Analogues)
Similar to the 1,2-diaminocyclohexane (DACH) ligand in Oxaliplatin, the 1,3-isomer forms stable complexes with platinum.
-
Mechanism: The cis-1,3-DACH ligand forms a bidentate complex with Pt(II). The wider bite angle of the 1,3-diamine compared to the 1,2-isomer alters the DNA adducts formed (1,3-intrastrand crosslinks vs. 1,2-crosslinks), potentially overcoming resistance mechanisms in tumors resistant to Cisplatin or Oxaliplatin.
-
Key Example: [PtCl2(cis-1,3-DACH)] has shown activity in colorectal cancer lines.
Kinase Inhibitors (CDK12/13)
Recent research into Cyclin-Dependent Kinase (CDK) inhibitors has utilized the 1,3-cyclohexanediamine core to improve selectivity.[2][3]
-
Case Study (THZ531 Analogs): In the development of covalent inhibitors for CDK12/13, replacing flexible linkers with the rigid 1,3-cyclohexanediamine ring improved shape complementarity within the ATP-binding pocket.
-
Impact: The rigid scaffold orients the "warhead" (electrophile) more precisely toward the target cysteine residue (Cys1039 in CDK12), enhancing potency and reducing off-target effects on CDK7.
Supramolecular Gels & Polymers
-
Polyurethanes: Used as a chain extender in segmented polyurethanes (e.g., Biospan™), improving the hard-segment packing and thermal stability of medical-grade elastomers.
-
Hydrogels: The dihydrochloride salt is used to generate supramolecular hydrogels via self-assembly with aldehydes or isocyanates, useful for drug delivery depots.
Mechanism of Action Diagram: Kinase Inhibitor Selectivity
Figure 2: Impact of the 1,3-cyclohexanediamine scaffold on kinase inhibitor selectivity.
References
-
Chemical Book. (2023). trans-1,3-Cyclohexanediamine Properties and CAS 26883-70-5. Retrieved from
-
PubChem. (2025).[4][5] (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride (CAS 498532-32-4).[5] National Library of Medicine. Retrieved from
-
MDPI. (2025). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts Journal. Retrieved from
-
Tokyo Chemical Industry (TCI). (2024). 1,3-Cyclohexanediamine (cis- and trans- mixture) Product Information. Retrieved from
-
Journal of Medicinal Chemistry. (2022). Structure-Activity Relationship Study of THZ531 Derivatives Enables the Discovery of BSJ-01-175. Retrieved from
Sources
- 1. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine [mdpi.com]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
